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Compound of Interest

Compound Name: 6-Aminocaproic acid-d6

L Get Quote

Cat. No.: B12415169

This technical guide provides a comprehensive overview of the quality control and certification
of 6-Aminocaproic acid-d6, a deuterated analog of 6-Aminocaproic acid. This document is
intended for researchers, scientists, and professionals in drug development who utilize stable
isotope-labeled compounds as internal standards for quantitative analysis. 6-Aminocaproic
acid-d6 is primarily used as an internal standard in analytical and pharmacokinetic research,
enabling precise quantification of Aminocaproic Acid in biological samples through mass
spectrometry and liquid chromatography.[1]

Chemical and Physical Properties

Property

Specification

Chemical Name

6-Aminohexanoic-3,3,4,4,5,5-d6 acid

Synonyms EACA-d6, Epsilon-Amino-n-caproic acid-d6
Molecular Formula CeH7DsNO2

Molecular Weight 137.2 g/mol

Appearance White to off-white solid

Long-term Storage

Store at 2-8 °C in a well-closed container.[2]

Handling and Transit

25-30 °C in a well-closed container.[2]

Analytical Data

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b12415169?utm_src=pdf-interest
https://www.benchchem.com/product/b12415169?utm_src=pdf-body
https://www.benchchem.com/product/b12415169?utm_src=pdf-body
https://www.benchchem.com/product/b12415169?utm_src=pdf-body
https://veeprho.com/impurities/1228656-08-3-aminocaproic-acid-d6/
https://www.cleanchemlab.com/product-coa-view.php?url=Aminocaproic-Acid-D6
https://www.cleanchemlab.com/product-coa-view.php?url=Aminocaproic-Acid-D6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the typical analytical specifications found on a Certificate of
Analysis for 6-Aminocaproic acid-d6.

Test Specification

1H-NMR Conforms to structure
Mass Spectrum Conforms to structure
Chromatographic Purity (HPLC) >90%[2][3]

Isotopic Enrichment >98% Deuterium
Residual Solvents Meets USP <467> limits
Solubility Soluble in water

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the structural identity and isotopic labeling of 6-Aminocaproic acid-
dé.

e Instrumentation: 400 MHz (or higher) NMR Spectrometer.

o Sample Preparation: A small amount of the sample is dissolved in a suitable deuterated
solvent (e.g., D20 or DMSO-ds).

e Procedure: Both *H and 13C NMR spectra are acquired. The *H NMR spectrum is used to
confirm the absence of protons at the deuterated positions, while the 13C NMR spectrum
confirms the carbon skeleton.

o Acceptance Criteria: The resulting spectra must be consistent with the expected structure of
6-Aminohexanoic-3,3,4,4,5,5-d6 acid.[2]

Mass Spectrometry (MS)
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» Objective: To confirm the molecular weight and isotopic purity of the compound.
e Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

o Sample Preparation: The sample is dissolved in a suitable solvent and introduced into the
mass spectrometer, typically via electrospray ionization (ESI).

e Procedure: The mass spectrum is acquired in positive or negative ion mode.

o Acceptance Criteria: The observed mass-to-charge ratio (m/z) must correspond to the
calculated molecular weight of the deuterated compound, confirming its identity and isotopic
enrichment.[2]

High-Performance Liquid Chromatography (HPLC)

e Objective: To determine the chromatographic purity of 6-Aminocaproic acid-d6.
e Instrumentation: HPLC system with a UV detector.
o Chromatographic Conditions:

o Column: A C18 reversed-phase column is commonly used.[4]

o Mobile Phase: An isocratic mobile phase consisting of a mixture of an aqueous buffer
(e.g., phosphate or formate buffer) and an organic modifier (e.g., acetonitrile or methanol).

[41[5]
o Flow Rate: A typical flow rate is around 1.0 mL/min.[4][6]

o Detection: UV detection at a low wavelength, such as 200 nm, is utilized as 6-
aminocaproic acid lacks a strong chromophore.[4][6]

o Sample Preparation: A known concentration of the sample is prepared in the mobile phase.

e Procedure: The sample is injected into the HPLC system, and the chromatogram is
recorded.
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o Acceptance Criteria: The purity is calculated based on the area percentage of the main peak
relative to the total peak area. The chromatographic purity should be not less than 90%.[3]

Visualizations

The following diagrams illustrate the quality control workflow and the mechanism of action of 6-

Aminocaproic acid.
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Caption: Quality Control Workflow for 6-Aminocaproic Acid-d6.
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Mechanism of Action: Inhibition of Fibrinolysis
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Caption: Mechanism of Action of 6-Aminocaproic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. veeprho.com [veeprho.com]

e 2. cleanchemlab.com [cleanchemlab.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12415169?utm_src=pdf-body-img
https://www.benchchem.com/product/b12415169?utm_src=pdf-custom-synthesis
https://veeprho.com/impurities/1228656-08-3-aminocaproic-acid-d6/
https://www.cleanchemlab.com/product-coa-view.php?url=Aminocaproic-Acid-D6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. clearsynth.com [clearsynth.com]

4. benchchem.com [benchchem.com]

5. HPLC Determination of 6-aminocaproic Acid on Newcrom A Column | SIELC Technologies
[sielc.com]

e 6. HPLC Method for Analysis of 6-Aminocaproic Acid in a High Salt Content Matrix on
Primesep A Column | SIELC Technologies [sielc.com]
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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